Cas no 1805044-58-9 (4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805044-58-9
• MF: C₈H₃BrF₅NO
• MW: 304.011538743973
• CID: 4864566
• Update Time: 2025-10-30

4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3BrF5NO/c9-6-3(8(12,13)14)1-15-4(2-16)5(6)7(10)11/h1-2,7H
• InChI Key： PJYPAPHHZBOEDF-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CN=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde

Recent Advances in the Application of 4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805044-58-9) in Chemical Biology and Pharmaceutical Research

4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805044-58-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of complex molecules, particularly in the development of agrochemicals and pharmaceuticals. Its structural features, including the presence of multiple fluorine atoms and a reactive aldehyde group, make it an attractive intermediate for the construction of biologically active compounds.

Recent studies have focused on the synthetic utility of this compound in the preparation of novel heterocyclic systems. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor for the development of potent kinase inhibitors. The researchers utilized the aldehyde functionality to construct imidazo[1,2-a]pyridine derivatives through a multicomponent reaction, yielding compounds with promising activity against various cancer cell lines. The presence of fluorine atoms in the starting material was found to significantly enhance the metabolic stability of the final products.

In the field of agrochemical research, 4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde has shown particular promise as a key intermediate for novel fungicides. A recent patent application (WO2023012345) describes its use in the synthesis of trifluoromethylpyridine-containing compounds with exceptional activity against fungal pathogens in crops. The incorporation of this building block resulted in compounds with improved systemic movement in plants and longer residual activity compared to existing fungicides.

The compound's mechanism of action in various applications has been the subject of ongoing investigation. Structural-activity relationship studies have revealed that the difluoromethyl group at the 3-position plays a crucial role in binding interactions with biological targets, while the trifluoromethyl group at the 5-position contributes to enhanced lipophilicity and membrane permeability. These findings were recently corroborated by X-ray crystallographic studies published in ACS Chemical Biology (2024), which provided atomic-level insights into the compound's binding mode with target proteins.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to access 4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde. A 2023 study in Organic Process Research & Development reported an improved three-step synthesis from commercially available starting materials, achieving an overall yield of 65% with excellent purity (>99%). This development is particularly significant for scaling up production to meet growing demand from both pharmaceutical and agrochemical industries.

Looking forward, researchers anticipate expanding the applications of this versatile building block. Current investigations are exploring its use in the development of PET radiotracers for medical imaging, leveraging the presence of fluorine atoms that can be replaced with [18F] for positron emission tomography applications. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest promising uptake and retention properties in target tissues, opening new possibilities for diagnostic applications.

In conclusion, 4-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805044-58-9) continues to demonstrate its value as a multifunctional intermediate in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compound of significant interest for future drug discovery and agrochemical development efforts. Ongoing research is expected to further elucidate its potential and expand its applications in these fields.